Cas no 2138198-93-1 (3-Benzofurancarboxylic acid, 5-chloro-6-methyl-, methyl ester)

• Product Name: 3-Benzofurancarboxylic acid, 5-chloro-6-methyl-, methyl ester
• CAS No: 2138198-93-1
• MF: C₁₁H₉ClO₃
• MW: 224.640362501144
• CID: 5299352
• Update Time: 2025-06-09

3-Benzofurancarboxylic acid, 5-chloro-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylic acid, 5-chloro-6-methyl-, methyl ester

• Inchi： 1S/C11H9ClO3/c1-6-3-10-7(4-9(6)12)8(5-15-10)11(13)14-2/h3-5H,1-2H3
• InChI Key： SXUUTHXHYIWGGY-UHFFFAOYSA-N
• SMILES： O1C2=CC(C)=C(Cl)C=C2C(C(OC)=O)=C1

Additional information on 3-Benzofurancarboxylic acid, 5-chloro-6-methyl-, methyl ester

Introduction to 3-Benzofurancarboxylic Acid, 5-Chloro-6-Methyl-, Methyl Ester (CAS No. 2138198-93-1)

3-Benzofurancarboxylic acid, 5-chloro-6-methyl-, methyl ester (CAS No. 2138198-93-1) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

The molecular formula of 3-benzofurancarboxylic acid, 5-chloro-6-methyl-, methyl ester is C₁₂H₁₀ClO₃, with a molecular weight of approximately 247.66 g/mol. The compound features a benzofuran core with a carboxylic acid group esterified to a methyl group, along with a chlorine atom at the 5-position and a methyl group at the 6-position. These functional groups contribute to the compound's unique chemical properties and reactivity.

The presence of the benzofuran ring provides rigidity and aromatic stability, while the chlorine and methyl substituents introduce additional electronic effects that can influence the compound's interactions with biological targets. The ester functionality makes the molecule more lipophilic, which can enhance its cell membrane permeability and bioavailability. These properties make 3-benzofurancarboxylic acid, 5-chloro-6-methyl-, methyl ester an attractive candidate for drug development.

Synthesis Methods

The synthesis of 3-benzofurancarboxylic acid, 5-chloro-6-methyl-, methyl ester has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 5-chloro-6-methylbenzofuran-3-carboxylic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction is typically carried out under reflux conditions to ensure complete conversion.

An alternative method involves the coupling of 5-chloro-6-methylbenzofuran-3-carbaldehyde with methanol using a suitable reducing agent like sodium borohydride or hydrogen gas over a palladium catalyst. This approach can provide higher yields and better control over side reactions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

Biological Activity and Potential Applications

The biological activity of 3-benzofurancarboxylic acid, 5-chloro-6-methyl-, methyl ester has been extensively studied in recent years, revealing its potential as a lead compound for drug discovery. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-benzofurancarboxylic acid, 5-chloro-6-methyl-, methyl ester has demonstrated promising antitumor activity. Research conducted on various cancer cell lines has indicated that this compound can induce apoptosis and inhibit cell proliferation by targeting key signaling pathways involved in cancer progression. For instance, it has been shown to downregulate the expression of Bcl-2 and upregulate Bax, leading to increased caspase activation and cell death.

The neuroprotective properties of this compound have also been investigated. Preclinical studies have suggested that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating mitochondrial function. This makes it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further investigation into the therapeutic potential of 3-benzofurancarboxylic acid, 5-chloro-6-methyl-, methyl ester. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on various indications, including chronic inflammatory conditions and cancer.

In parallel with clinical trials, ongoing research is aimed at optimizing the pharmacokinetic properties of this compound to enhance its therapeutic index. This includes efforts to improve its solubility, stability, and bioavailability through prodrug strategies or formulation development. Additionally, structure-activity relationship (SAR) studies are being conducted to identify more potent analogs with improved selectivity for specific biological targets.

Conclusion

3-Benzofurancarboxylic acid, 5-chloro-6-methyl-, methyl ester (CAS No. 2138198-93-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.